Cas no 83124-77-0 (3-Penten-2-one, 1,1,1-trichloro-4-methoxy-)

• Product Name: 3-Penten-2-one, 1,1,1-trichloro-4-methoxy-
• CAS No: 83124-77-0
• MF: C₆H₇Cl₃O₂
• MW: 217.47757935524
• CID: 1807298
• PubChem ID: 54180583
• Update Time: 2025-04-21

3-Penten-2-one, 1,1,1-trichloro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one, 1,1,1-trichloro-4-methoxy-
• 83124-77-0
• SCHEMBL3829561

• Inchi： 1S/C6H7Cl3O2/c1-4(11-2)3-5(10)6(7,8)9/h3H,1-2H3
• InChI Key： PBMPUNXQXSKORQ-UHFFFAOYSA-N
• SMILES： ClC(C(C=C(C)OC)=O)(Cl)Cl

Computed Properties

• Exact Mass: 215.951163g/mol
• Monoisotopic Mass: 215.951163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų